Cas no 2228768-60-1 (3-amino-1-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclobutane-1-carboxylic acid)
3-amino-1-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 3-amino-1-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclobutane-1-carboxylic acid
- 2228768-60-1
- EN300-1916225
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- Inchi: 1S/C9H12BrN3O2/c1-13-6(2-7(10)12-13)9(8(14)15)3-5(11)4-9/h2,5H,3-4,11H2,1H3,(H,14,15)
- InChI Key: DFQJAWRLHLOSCK-UHFFFAOYSA-N
- SMILES: BrC1C=C(C2(C(=O)O)CC(C2)N)N(C)N=1
Computed Properties
- Exact Mass: 273.01129g/mol
- Monoisotopic Mass: 273.01129g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 281
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.1
- Topological Polar Surface Area: 81.1Ų
3-amino-1-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclobutane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1916225-0.05g |
3-amino-1-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclobutane-1-carboxylic acid |
2228768-60-1 | 0.05g |
$2184.0 | 2023-09-17 | ||
| Enamine | EN300-1916225-0.1g |
3-amino-1-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclobutane-1-carboxylic acid |
2228768-60-1 | 0.1g |
$2287.0 | 2023-09-17 | ||
| Enamine | EN300-1916225-0.25g |
3-amino-1-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclobutane-1-carboxylic acid |
2228768-60-1 | 0.25g |
$2391.0 | 2023-09-17 | ||
| Enamine | EN300-1916225-0.5g |
3-amino-1-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclobutane-1-carboxylic acid |
2228768-60-1 | 0.5g |
$2495.0 | 2023-09-17 | ||
| Enamine | EN300-1916225-1.0g |
3-amino-1-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclobutane-1-carboxylic acid |
2228768-60-1 | 1g |
$2599.0 | 2023-05-31 | ||
| Enamine | EN300-1916225-2.5g |
3-amino-1-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclobutane-1-carboxylic acid |
2228768-60-1 | 2.5g |
$5095.0 | 2023-09-17 | ||
| Enamine | EN300-1916225-5.0g |
3-amino-1-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclobutane-1-carboxylic acid |
2228768-60-1 | 5g |
$7539.0 | 2023-05-31 | ||
| Enamine | EN300-1916225-10.0g |
3-amino-1-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclobutane-1-carboxylic acid |
2228768-60-1 | 10g |
$11178.0 | 2023-05-31 | ||
| Enamine | EN300-1916225-1g |
3-amino-1-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclobutane-1-carboxylic acid |
2228768-60-1 | 1g |
$2599.0 | 2023-09-17 | ||
| Enamine | EN300-1916225-5g |
3-amino-1-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclobutane-1-carboxylic acid |
2228768-60-1 | 5g |
$7539.0 | 2023-09-17 |
3-amino-1-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclobutane-1-carboxylic acid Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on 3-amino-1-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclobutane-1-carboxylic acid
Comprehensive Overview of 3-amino-1-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclobutane-1-carboxylic acid (CAS No. 2228768-60-1)
The compound 3-amino-1-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclobutane-1-carboxylic acid (CAS No. 2228768-60-1) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and drug discovery. With its unique structural features, including a cyclobutane ring and a brominated pyrazole moiety, this molecule serves as a versatile building block for the synthesis of novel pharmaceuticals and agrochemicals. Researchers are particularly interested in its potential applications as a bioactive scaffold due to its ability to interact with various biological targets.
In recent years, the demand for heterocyclic compounds like 3-amino-1-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclobutane-1-carboxylic acid has surged, driven by the growing need for innovative therapeutic agents. The compound's CAS No. 2228768-60-1 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. Its bromo-substituted pyrazole component is particularly noteworthy, as halogens often enhance binding affinity and metabolic stability in drug candidates.
One of the most compelling aspects of this compound is its potential role in addressing drug-resistant infections and chronic diseases, which are among the top concerns in global healthcare today. The 3-amino-1-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclobutane-1-carboxylic acid scaffold has been explored in the context of enzyme inhibition and receptor modulation, making it a candidate for targeting pathways involved in inflammation, oncology, and central nervous system disorders. Its carboxylic acid group further allows for derivatization, enabling the creation of prodrugs or conjugates with improved pharmacokinetic properties.
From a synthetic chemistry perspective, the compound's cyclobutane ring presents both challenges and opportunities. The strain inherent in four-membered rings can lead to unique reactivity patterns, which are exploited in click chemistry and photopharmacology. These applications align with current trends in green chemistry and sustainable synthesis, as researchers seek to minimize waste and energy consumption. The CAS No. 2228768-60-1 is often referenced in patents and publications focusing on fragment-based drug design, underscoring its importance in modern drug development pipelines.
Another area of interest is the compound's potential in precision medicine and personalized therapeutics. Its structural complexity allows for fine-tuning of molecular interactions, which is critical in designing treatments tailored to individual genetic profiles. This aligns with the rising popularity of AI-driven drug discovery, where computational models predict the efficacy of small-molecule inhibitors like 3-amino-1-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclobutane-1-carboxylic acid. Such approaches reduce the time and cost associated with traditional trial-and-error methods.
In summary, 3-amino-1-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclobutane-1-carboxylic acid (CAS No. 2228768-60-1) represents a cutting-edge tool in chemical biology and pharmaceutical research. Its multifaceted applications—from drug discovery to material science—highlight its versatility and enduring relevance. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and biotechnology.
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